1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(1H-imidazol-5-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H25N3O2/c23-18(24)19(8-4-7-16-5-2-1-3-6-16)9-11-22(12-10-19)14-17-13-20-15-21-17/h1-3,5-6,13,15H,4,7-12,14H2,(H,20,21)(H,23,24)
• InChI Key: LDWHEMYKHZOPIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CCCC2=CC=CC=C2)C(=O)O)CC3=CN=CN3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid, also known as PAPP, is a chemical compound that has been widely studied for its potential applications in scientific research. PAPP is a synthetic compound that is structurally similar to other piperidine-based compounds, and it has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid is not fully understood, but it is thought to involve the modulation of several key neurotransmitter systems in the brain. 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid has been shown to interact with dopamine, serotonin, and glutamate receptors, as well as with several other neurotransmitter systems. These interactions can lead to changes in neuronal activity and synaptic plasticity, which are thought to be involved in the development and maintenance of drug addiction.
Biochemical and physiological effects:
1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid has a range of biochemical and physiological effects, including changes in neurotransmitter release, neuronal activity, and synaptic plasticity. These effects are thought to be involved in the development and maintenance of drug addiction, as well as in other neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid in lab experiments is its ability to modulate several key neurotransmitter systems in the brain. This makes it a powerful tool for studying the neurophysiological mechanisms underlying drug addiction and withdrawal. However, there are also several limitations to using 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid in lab experiments. For example, the compound has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid can interact with several other neurotransmitter systems in the brain, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid. One area of interest is the development of more selective compounds that target specific neurotransmitter systems in the brain. This could help to clarify the specific mechanisms underlying drug addiction and withdrawal, and could lead to the development of more targeted treatments for these disorders. Additionally, there is interest in studying the long-term effects of 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid on neuronal activity and synaptic plasticity, as well as its potential applications in other neurological and psychiatric disorders.

Synthesis Methods

1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of chemical reagents and solvents to produce the compound, while enzymatic synthesis involves the use of enzymes to catalyze the reaction. Both methods have been used successfully to produce 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid, and the choice of method depends on the specific application and desired purity of the compound.

Scientific Research Applications

1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid has been studied extensively for its potential applications in scientific research. One of the most promising applications of 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid is in the study of the neurophysiological mechanisms underlying drug addiction and withdrawal. 1-(1H-imidazol-4-ylmethyl)-4-(3-phenylpropyl)piperidine-4-carboxylic acid has been shown to interact with several key neurotransmitter systems in the brain, including the dopamine, serotonin, and glutamate systems. These interactions can lead to changes in neuronal activity and synaptic plasticity, which are thought to be involved in the development and maintenance of drug addiction.